Cas no 477194-93-7 ((E)-4-(2H-1,3-benzodioxol-5-yl)-N-(4-ethylphenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide)

• Product Name: (E)-4-(2H-1,3-benzodioxol-5-yl)-N-(4-ethylphenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide
• CAS No: 477194-93-7
• MF: C₂₀H₁₆N₄O₂S
• MW: 376.431642532349
• CID: 6100711
• PubChem ID: 5780626
• Update Time: 2025-07-20

(E)-4-(2H-1,3-benzodioxol-5-yl)-N-(4-ethylphenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide Chemical and Physical Properties

Names and Identifiers

• (E)-4-(2H-1,3-benzodioxol-5-yl)-N-(4-ethylphenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide
• (E)-4-(benzo[d][1,3]dioxol-5-yl)-N-(4-ethylphenyl)thiazole-2-carbohydrazonoyl cyanide
• 2-Thiazoleacetonitrile, 4-(1,3-benzodioxol-5-yl)-α-[2-(4-ethylphenyl)hydrazinylidene]-
• F0760-2792
• (2E)-4-(1,3-benzodioxol-5-yl)-N-(4-ethylanilino)-1,3-thiazole-2-carboximidoyl cyanide
• AKOS024599323
• (E)-4-(benzo[d][1,3]dioxol-5-yl)-N'-(4-ethylphenyl)thiazole-2-carbohydrazonoyl cyanide
• 477194-93-7

• Inchi： 1S/C20H16N4O2S/c1-2-13-3-6-15(7-4-13)23-24-16(10-21)20-22-17(11-27-20)14-5-8-18-19(9-14)26-12-25-18/h3-9,11,23H,2,12H2,1H3/b24-16+
• InChI Key： BKCFTCBDOSQMIE-LFVJCYFKSA-N
• SMILES： S1C=C(C2C=C3C(=CC=2)OCO3)N=C1/C(/C#N)=N/NC1=CC=C(CC)C=C1

Computed Properties

• Exact Mass: 376.09939694g/mol
• Monoisotopic Mass: 376.09939694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 584
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 108Ų

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on (E)-4-(2H-1,3-benzodioxol-5-yl)-N-(4-ethylphenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide

Comprehensive Analysis of (E)-4-(2H-1,3-benzodioxol-5-yl)-N-(4-ethylphenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide (CAS No. 477194-93-7)

The compound (E)-4-(2H-1,3-benzodioxol-5-yl)-N-(4-ethylphenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide (CAS No. 477194-93-7) is a specialized organic molecule with a unique structural framework. Its benzodioxole and thiazole moieties contribute to its potential applications in pharmaceutical and agrochemical research. The presence of the hydrazonoyl cyanide group further enhances its reactivity, making it a subject of interest in synthetic chemistry and drug discovery.

Recent trends in scientific literature highlight the growing demand for heterocyclic compounds like this one, particularly due to their role in developing novel bioactive molecules. Researchers are increasingly focusing on structure-activity relationships (SAR) to optimize such compounds for targeted applications. The CAS No. 477194-93-7 has been referenced in studies exploring enzyme inhibition and molecular docking, aligning with the broader interest in computational chemistry and drug design.

From a synthetic perspective, the (E)-4-(2H-1,3-benzodioxol-5-yl)-N-(4-ethylphenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide exemplifies the versatility of multicomponent reactions in organic synthesis. Its thiazole core is particularly noteworthy, as thiazole derivatives are known for their antimicrobial and anti-inflammatory properties. This has led to increased searches for thiazole-based drug candidates and small molecule therapeutics in academic and industrial settings.

The compound’s benzodioxol-5-yl moiety is another critical feature, often associated with CNS activity in medicinal chemistry. This has sparked interest in its potential role in neuropharmacology, a hot topic given the rising global focus on neurological disorders. Additionally, the ethylphenyl substituent may influence the compound’s lipophilicity and bioavailability, key factors in ADME studies.

In the context of green chemistry, researchers are exploring sustainable synthesis routes for such complex molecules. The CAS No. 477194-93-7 has been part of discussions on catalyst-free reactions and solvent-free conditions, addressing the demand for eco-friendly synthetic protocols. This aligns with the broader push toward sustainable drug development, a frequently searched topic in scientific databases.

Analytical characterization of (E)-4-(2H-1,3-benzodioxol-5-yl)-N-(4-ethylphenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide typically involves advanced techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are essential for confirming its stereochemistry and purity, which are critical for reproducibility in research. The compound’s crystal structure has been a point of interest for materials science applications, particularly in molecular engineering.

Given its structural complexity, the compound is also a candidate for high-throughput screening (HTS) in drug discovery. Its pharmacophore features make it suitable for libraries targeting GPCRs or kinases, two of the most searched protein families in biomedical research. This has led to collaborations between academia and biotech firms to explore its therapeutic potential further.

In summary, (E)-4-(2H-1,3-benzodioxol-5-yl)-N-(4-ethylphenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide (CAS No. 477194-93-7) represents a multifaceted compound with significant implications across medicinal chemistry, materials science, and sustainable synthesis. Its relevance to current research trends ensures its continued prominence in scientific discourse.